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Compound of Interest

Compound Name: Tersolisib

cat. No.: B10862097

Technical Support Center: Tersolisib

Welcome to the technical support center for Tersolisib (STX-478), a potent and selective
P13Ka inhibitor. This guide is designed to assist researchers, scientists, and drug development
professionals in successfully utilizing Tersolisib in their experiments by providing
troubleshooting advice and frequently asked questions.

Frequently Asked Questions (FAQS)

Q1: What is Tersolisib and its mechanism of action?

Al: Tersolisib (also known as STX-478) is an orally bioavailable and CNS-penetrant allosteric
inhibitor of the p110a subunit of phosphatidylinositol 3-kinase (PI3Ka).[1][2] It selectively
targets mutant forms of PI3Ka, such as the H1047R mutation, with high potency.[1][2] By
inhibiting PI3Ka, Tersolisib blocks the activation of the PI3BK/AKT/mTOR signaling pathway,
which is crucial for cell growth, proliferation, and survival.[3] Dysregulation of this pathway is a
common event in many cancers.

Q2: | observed a precipitate after adding Tersolisib to my cell culture medium. What are the
common causes?

A2: Precipitation of Tersolisib in aqueous solutions like cell culture media is a common issue
due to its hydrophobic nature. The primary causes include:

e Poor Agueous Solubility: Tersolisib is sparingly soluble in water.
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» "Solvent Shock": Rapidly diluting a concentrated DMSO stock of Tersolisib into the aqueous
cell culture medium can cause the compound to crash out of solution.

e High Final Concentration: The desired experimental concentration may exceed the solubility
limit of Tersolisib in the specific cell culture medium being used.

o Media Components: Interactions with salts, proteins, and other components in the medium
can affect the solubility of the compound.

e pH of the Medium: The pH of the cell culture medium can influence the charge state and
solubility of Tersolisib.

Q3: What is the recommended solvent for preparing Tersolisib stock solutions?

A3: The recommended solvent for preparing stock solutions of Tersolisib is high-quality,
anhydrous dimethyl sulfoxide (DMSO). It is important to use fresh DMSO, as absorbed
moisture can negatively impact the solubility of the compound.

Q4: How should I store Tersolisib powder and stock solutions?

A4: Tersolisib powder should be stored at -20°C for long-term stability (up to 3 years). For
shorter periods, it can be stored at 4°C (up to 2 years). Stock solutions in DMSO should be
aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C for up to one year or -20°C
for up to one month.

Troubleshooting Guide: Tersolisib Precipitation

If you encounter precipitation of Tersolisib during your experiments, follow this troubleshooting
workflow to identify and resolve the issue.
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Precipitation Observed

1. Check Stock Solution

Is it clear?
o] Yes
Remake Stock Solution 2. Optimize Dilution Method
- Use fresh, anhydrous DMSO - Use serial dilutions
- Gently warm or sonicate - Add stock to vortexing media

:

3. Reduce Final Concentration
- Determine max soluble concentration
- Perform dose-response experiment

:

4. Modify Media Conditions
- Pre-warm media to 37°C
- Check pH of media

Issue Resolved

Click to download full resolution via product page

Caption: A workflow for troubleshooting Tersolisib precipitation in media.
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Quantitative Data Summary

The solubility of Tersolisib in various solvents is a critical factor for successful experimental
setup. Below is a summary of known solubility data.

. Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)
Use of fresh,
anhydrous DMSO is
recommended.
DMSO 80 - 100 199.35 - 249.20 o
Sonication or gentle
warming may be
needed.
Ethanol 20 49.84
Water Insoluble Insoluble
10% DMSO, 40% L
For in vivo

PEG300, 5% Tween- >6.25 > 15.57
80, 45% Saline

formulations.

10% DMSO, 90% For in vivo
) >6.25 >15.57 )
Corn Ol formulations.

Note: The solubility of Tersolisib in specific cell culture media has not been extensively
published. It is highly recommended to experimentally determine the maximum soluble
concentration in your specific medium and conditions (e.g., with or without serum).

Experimental Protocol: Preparation of Tersolisib
Working Solutions

This protocol provides a step-by-step guide to preparing Tersolisib working solutions for in
vitro cell culture experiments to minimize the risk of precipitation.

Materials:
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Tersolisib powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes

Pre-warmed (37°C) complete cell culture medium

Procedure:

e Prepare a High-Concentration Stock Solution (e.g., 10 mM):

Calculate the required mass of Tersolisib. For 1 mL of a 10 mM stock solution, you will
need 4.01 mg of Tersolisib (Molecular Weight: 401.29 g/mol ).

In a sterile, amber microcentrifuge tube, weigh the calculated amount of Tersolisib
powder.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock
concentration.

Vortex the solution vigorously for 2-3 minutes until the powder is completely dissolved. If
necessary, gently warm the tube in a 37°C water bath or sonicate briefly. The solution
should be clear.

Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C.

o Prepare an Intermediate Dilution:

o Thaw an aliquot of the 10 mM stock solution at room temperature.

o Prepare an intermediate dilution (e.g., 1 mM) by diluting the 10 mM stock 1:10 in

anhydrous DMSO.

e Prepare the Final Working Solution:
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o Warm the required volume of complete cell culture medium to 37°C.

o To achieve the desired final concentration (e.g., 100 nM), perform a serial dilution. For
example, add 1 pL of the 1 mM intermediate stock to 10 mL of pre-warmed medium.

o Crucially, add the Tersolisib solution dropwise to the medium while gently vortexing or
swirling the tube. This ensures rapid and even dispersion and helps prevent "solvent
shock."

o Ensure the final concentration of DMSO in the cell culture medium does not exceed a level
that is toxic to your cells (typically < 0.1%).

o Always include a vehicle control (medium with the same final concentration of DMSO) in
your experiments.

Signaling Pathway Diagram

Tersolisib inhibits the PISK/AKT/mTOR signaling pathway. The following diagram illustrates
the key components of this pathway and the point of inhibition by Tersolisib.
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Caption: Inhibition of the PI3K/AKT/mTOR pathway by Tersolisib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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